Cas no 565166-61-2 (4-(1,3-benzothiazol-2-ylsulfanyl)-3-nitrobenzaldehyde)

4-(1,3-benzothiazol-2-ylsulfanyl)-3-nitrobenzaldehyde structure
565166-61-2 structure
Product Name:4-(1,3-benzothiazol-2-ylsulfanyl)-3-nitrobenzaldehyde
CAS No:565166-61-2
MF:C14H8N2O3S2
MW:316.354920387268
CID:3100885
PubChem ID:2242829
Update Time:2025-04-21

4-(1,3-benzothiazol-2-ylsulfanyl)-3-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-(1,3-benzothiazol-2-ylsulfanyl)-3-nitrobenzaldehyde
    • 565166-61-2
    • CS-0218511
    • EN300-01174
    • QXA16661
    • G23907
    • Z31204313
    • STL368426
    • 4-(Benzothiazol-2-ylsulfanyl)-3-nitro-benzaldehyde
    • AKOS000104714
    • Inchi: 1S/C14H8N2O3S2/c17-8-9-5-6-13(11(7-9)16(18)19)21-14-15-10-3-1-2-4-12(10)20-14/h1-8H
    • InChI Key: SLHWAGFVTGZGPQ-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=CC=CC1=2)SC1C=CC(C=O)=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 315.99763447Da
  • Monoisotopic Mass: 315.99763447Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 129Ų

4-(1,3-benzothiazol-2-ylsulfanyl)-3-nitrobenzaldehyde Pricemore >>

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